Cas no 1797160-64-5 (N-(2-ethoxyphenyl)-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperidine-4-carboxamide)

• Product Name: N-(2-ethoxyphenyl)-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperidine-4-carboxamide
• CAS No: 1797160-64-5
• MF: C₂₀H₂₃N₇O₂
• MW: 393.442322969437
• CID: 6469929
• Update Time: 2025-07-15

N-(2-ethoxyphenyl)-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethoxyphenyl)-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperidine-4-carboxamide

• Inchi： 1S/C20H23N7O2/c1-2-29-17-6-4-3-5-16(17)25-20(28)15-7-9-26(10-8-15)18-11-19(23-13-22-18)27-14-21-12-24-27/h3-6,11-15H,2,7-10H2,1H3,(H,25,28)
• InChI Key： UYYYGSZSJWGFIR-UHFFFAOYSA-N
• SMILES： N1(C2=CC(N3C=NC=N3)=NC=N2)CCC(C(NC2=CC=CC=C2OCC)=O)CC1

Additional information on N-(2-ethoxyphenyl)-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperidine-4-carboxamide

N-(2-ethoxyphenyl)-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperidine-4-carboxamide (CAS No. 1797160-64-5): An Emerging Compound in Medicinal Chemistry

N-(2-ethoxyphenyl)-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperidine-4-carboxamide (CAS No. 1797160-64-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as triazolopyrimidines, which have been extensively studied for their diverse biological activities, including antifungal, antiviral, and anticancer properties.

The chemical structure of N-(2-ethoxyphenyl)-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperidine-4-carboxamide is characterized by a central pyrimidine ring substituted with a 1,2,4-triazole moiety and a piperidine carboxamide group. The presence of the 1,2,4-triazole ring is particularly noteworthy as it is known to enhance the biological activity and stability of many pharmaceutical compounds. The ethoxyphenyl substituent further contributes to the compound's lipophilicity and bioavailability.

Recent studies have highlighted the potential of N-(2-ethoxyphenyl)-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperidine-4-carboxamide in various therapeutic areas. One of the most promising applications is in the treatment of fungal infections. Research conducted by Smith et al. (2023) demonstrated that this compound exhibits potent antifungal activity against a wide range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action appears to involve the inhibition of fungal cell wall synthesis and disruption of membrane integrity.

In addition to its antifungal properties, N-(2-ethoxyphenyl)-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperidine-4-carboxamide has shown promise in cancer research. A study by Johnson et al. (2023) reported that this compound effectively inhibits the growth of several human cancer cell lines, including breast cancer (MCF7), colon cancer (HCT116), and lung cancer (A549). The anticancer activity is attributed to its ability to induce apoptosis and cell cycle arrest at the G0/G1 phase.

The pharmacokinetic profile of N-(2-ethoxyphenyl)-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperidine-4-carboxamide has also been investigated. Preliminary data suggest that it has favorable oral bioavailability and a reasonable half-life in vivo. These properties make it an attractive candidate for further development as an oral therapeutic agent.

Furthermore, the safety profile of N-(2-Ethoxyphenyl)-1-[6-(1,2,4-Triazol-1-yl)pyrimidin-4-yl]piperidine-4-carboxamide has been evaluated in preclinical studies. Toxicity assessments in rodents have shown that it is well-tolerated at therapeutic doses with no significant adverse effects on major organs or systems. These findings support its potential for clinical translation.

In conclusion, N-(2-Ethoxyphenyl)-1-[6-(1,2,4-Triazol-1-yl)pyrimidin-4-yl]piperidine- strong>< em > - 4 - carboxamide (CAS No. 1797160 - 64 - 5) represents a promising lead compound in medicinal chemistry with diverse therapeutic applications. Ongoing research continues to explore its full potential in treating fungal infections and cancer. As more data become available from clinical trials and further preclinical studies, this compound may emerge as a valuable addition to the pharmaceutical arsenal.